Cas no 2491-89-6 (bis(3-nitrophenyl)-1,3,4-oxadiazole)

• Product Name: bis(3-nitrophenyl)-1,3,4-oxadiazole
• CAS No: 2491-89-6
• MF: C₁₄H₈N₄O₅
• MW: 312.237122535706
• CID: 251528
• PubChem ID: 1715369
• Update Time: 2025-07-17

bis(3-nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(3-nitrophenyl)-
• 2,5-Bis(3-nitrophenyl)-1,3,4-oxadiazole
• 2,5-bis-(3-nitro-phenyl)-[1,3,4]oxadiazole
• 2,5-bis(3'-nitrophenyl)-1,3,4-oxadiazole
• 2,5-Bis-(3-nitrophenyl)-1,3,4-oxadiazole
• 2,5-bis-(m-nitrophenyl)-1,3,4-oxadiazole
• 2,5-bis{3-nitrophenyl}-1,3,4-oxadiazole
• 2,5-di(3-nitrophenyl)-1,3,4-oxadiazole
• 2,5-di-(3-nitrophenyl)-1,3,4-oxadiazole
• AA-504
• ACMC-1CG4I
• ANW-25571
• CTK4F4627
• bis(3-nitrophenyl)-1,3,4-oxadiazole
• Z50148795
• AA-504/33321028
• AKOS000638281
• 1,3,4-Oxadiazole, 2,5-bis(3-nitrophenyl)-
• 2,5-bis (3-nitrophenyl)-1,3,4-oxadiazole
• 2491-89-6
• DTXSID00364937
• F1450-0104
• B2160
• MBOTVYMOQXKMAR-UHFFFAOYSA-N
• STK295669

• MDL： MFCD00396425
• Inchi： 1S/C14H8N4O5/c19-17(20)11-5-1-3-9(7-11)13-15-16-14(23-13)10-4-2-6-12(8-10)18(21)22/h1-8H
• InChI Key： MBOTVYMOQXKMAR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)[N+](=O)[O-])=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.04900
• Monoisotopic Mass: 312.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Color/Form: Not determined
• PSA: 130.56000
• LogP: 4.26640
• Solubility: Not determined

bis(3-nitrophenyl)-1,3,4-oxadiazole Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H242
• Warning Statement： P210-P220-P234-P280-P403+P235-P420-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on bis(3-nitrophenyl)-1,3,4-oxadiazole

Introduction to Bis(3-nitrophenyl)-1,3,4-oxadiazole (CAS No. 2491-89-6)

Bis(3-nitrophenyl)-1,3,4-oxadiazole is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with theCAS number 2491-89-6, is characterized by its unique molecular structure, which comprises a central 1,3,4-oxadiazole ring substituted with two 3-nitrophenyl groups. The presence of nitro groups in its structure imparts distinct chemical properties, making it a valuable candidate for various applications in synthetic chemistry and medicinal research.

The1,3,4-oxadiazole core is a heterocyclic aromatic ring system that is known for its stability and reactivity. This makes it an excellent scaffold for designing molecules with specific biological activities. The nitrophenyl groups attached to the oxadiazole ring enhance the compound's electronic properties and contribute to its utility in photochemical and electrochemical applications. Recent studies have highlighted the potential of this compound in the development of novel materials and pharmaceuticals.

In recent years, Bis(3-nitrophenyl)-1,3,4-oxadiazole has been extensively studied for itsphotophysical properties. The nitro groups absorb light in the visible spectrum, making this compound suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the compound can be used to create efficient light-emitting materials due to its high quantum yield and thermal stability. These characteristics are particularly important for developing next-generation display technologies.

Themedicinal chemistry community has also shown interest in Bis(3-nitrophenyl)-1,3,4-oxadiazole due to its potential biological activities. Preliminary studies suggest that this compound exhibitsantimicrobial properties against various bacterial strains. The oxadiazole ring is known to interact with biological targets such as enzymes and receptors, which could lead to the development of new therapeutic agents. Additionally, the nitro groups may serve as pharmacophores that enhance drug bioavailability and target specificity.

The synthesis of Bis(3-nitrophenyl)-1,3,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. The process typically starts with the formation of the oxadiazole ring through a cyclization reaction between appropriate precursors. Subsequent nitration of the phenyl groups introduces the nitro functionality into the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity.

TheCAS number 2491-89-6 is a critical identifier for this compound, ensuring accurate classification and handling in laboratory settings. Researchers must adhere to strict safety protocols when working with Bis(3-nitrophenyl)-1,3,4-oxadiazole due to its reactive nature. Proper storage conditions are essential to prevent degradation and ensure consistent performance in experiments.

In conclusion, Bis(3-nitrophenyl)-1,3,4-oxadiazole is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing advanced materials and novel drugs. Continued research into this compound will likely uncover even more innovative applications in the future.